2,4-Dichloro-6-(3-nitroanilino)-1,3,5-triazine

• Molecular Formula: C9H5Cl2N5O2
• Molecular Weight: 286.07 g/mol
• IUPAC Name: 4,6-dichloro-N-(3-nitrophenyl)-1,3,5-triazin-2-amine
• InChI: InChI=1S/C9H5Cl2N5O2/c10-7-13-8(11)15-9(14-7)12-5-2-1-3-6(4-5)16(17)18/h1-4H,(H,12,13,14,15)
• InChI Key: CGNBLWJMIUAMMC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC2=NC(=NC(=N2)Cl)Cl

Description

2,4-Dichloro-6-(3-nitroanilino)-1,3,5-triazine is a useful research compound. Its molecular formula is C9H5Cl2N5O2 and its molecular weight is 286.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To cyanuric chloride (1.3307 g, 7.2 mmol) dissolved in acetone (15 mL) stirring at 0-5° C., was added a solution of 3-nitroaniline (1.0023 g, 7.2 mmol) in acetone (15 mL) followed by the addition of 2.5 N NaOH (2.9 mL, 7.2 mmol). The reaction mixture was allowed to stir at 0-5° C. for 1 hour under nitrogen. The reaction mixture was poured over crushed ice. The solid that formed was collected by vacuum filtration and the resulting solid was dried overnight under vacuum. The product was used with no further purification, (158a, 2.01 g, 98%), mp 173° C.; HPLC: Inertsil ODS-3V C18, 40:30:30 [KH2PO4 (0.01M, pH 3.2): CH3OH: CH3CN], 264 nm, Rt 21.5 min, 97.1% purity; MS (TOF MS ES+): m/z 370 (80.33), 291 (43.4), 286 (M+H, 100).